Cas no 83334-93-4 (3,6-Nonadien-1-ol, acetate, (3Z,6Z)-)
83334-93-4 structure
Product Name:3,6-Nonadien-1-ol, acetate, (3Z,6Z)-
CAS No:83334-93-4
MF:C11H18O2
MW:182.259423732758
CID:673524
PubChem ID:71587306
Update Time:2025-04-19
3,6-Nonadien-1-ol, acetate, (3Z,6Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Nonadien-1-ol, acetate, (3Z,6Z)-
- Q27294171
- 83334-93-4
- CMNKZQXSZSHGNF-UTOQUPLUSA-N
- (Z,Z)-3,6-nonadienyl acetate
- 3,6-Nonadien-1-ol, acetate, (Z,Z)-
- 3,6-Nonadien-1-ol, 1-acetate, (3Z,6Z)-
- (3Z,6Z)-3,6-nonadienyl acetate
- SCHEMBL16881672
- 3,6-NONADIENYL ACETATE, CIS, CIS-
- Y29N5VYE9H
- 3,6-Nonadienyl acetate, (3Z,6Z)-
- UNII-Y29N5VYE9H
- cis,cis-3,6-nonadienyl acetate
- FEMA No. 4551
-
- Inchi: 1S/C11H18O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h4-5,7-8H,3,6,9-10H2,1-2H3/b5-4-,8-7-
- InChI Key: CMNKZQXSZSHGNF-UTOQUPLUSA-N
- SMILES: O(C(C)=O)CC/C=C\C/C=C\CC
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
3,6-Nonadien-1-ol, acetate, (3Z,6Z)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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